5-(Azetidin-3-yl)-1-methylpyrazole-4-carboxylic acid;2,2,2-trifluoroacetic acid

• IUPAC Name: 5-(azetidin-3-yl)-1-methylpyrazole-4-carboxylic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H11N3O2.C2HF3O2/c1-11-7(5-2-9-3-5)6(4-10-11)8(12)13;3-2(4,5)1(6)7/h4-5,9H,2-3H2,1H3,(H,12,13);(H,6,7)
• InChI Key: HYGYKZZQYUCFEO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)O)C2CNC2.C(=O)(C(F)(F)F)O
• Molecular Formula: C10H12F3N3O4
• Molecular Weight: 295.22 g/mol

Description

The compound is a complex organic molecule that includes an azetidine ring, a pyrazole ring, a carboxylic acid group, and a trifluoroacetic acid group. Azetidine is a three-membered nitrogen-containing ring, while pyrazole is a five-membered ring with two nitrogen atoms. Carboxylic acids are organic compounds containing a carboxyl group (-COOH), and trifluoroacetic acid is a specific type of carboxylic acid where three hydrogen atoms of the acetic acid are replaced by fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The exact structure would depend on the specific locations of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, trifluoroacetic acid is a strong acid due to the electron-withdrawing effect of the fluorine atoms.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically discussed in the context of drug action. Without specific information or research on this compound, it’s not possible to provide a mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could potentially be of interest in medicinal chemistry or materials science, among other fields.